2-(Hydroxymethyl)naphtho[1,2-b]thiophene 1,1-dioxide

• IUPAC Name: (1,1-dioxobenzo[g][1]benzothiol-2-yl)methanol
• InChI: InChI=1S/C13H10O3S/c14-8-11-7-10-6-5-9-3-1-2-4-12(9)13(10)17(11,15)16/h1-7,14H,8H2
• InChI Key: NEUKNEIRLXPDLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2S(=O)(=O)C(=C3)CO
• Molecular Formula: C13H10O3S
• Molecular Weight: 246.28 g/mol
• CAS No.: 931114-41-9

Description

“2-(Hydroxymethyl)naphtho[1,2-b]thiophene 1,1-dioxide” is a chemical compound with the CAS Number: 931114-41-9. It has a molecular weight of 246.29. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C13H10O3S/c14-8-11-7-10-6-5-9-3-1-2-4-12(9)13(10)17(11,15)16/h1-7,14H,8H2. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It should be stored in a dry environment.

Scientific Research Applications

• Biodesulfurization Potential :

  • A study by Furuya et al. (2001) demonstrated the ability of Mycobacterium phlei WU-F1 to degrade naphtho[2,1-b]thiophene (NTH) derivatives, like 2-ethylnaphthothiophene, through sulfur-specific degradation pathways. This suggests potential applications in biodesulfurization processes, particularly in treating diesel oil following hydrodesulfurization treatment (Furuya, Kirimura, Kino, & Usami, 2001).
  • Kirimura et al. (2002) found similar results with Rhodococcus sp. strain WU-K2R, which could preferentially desulfurize asymmetric heterocyclic sulfur compounds such as NTH (Kirimura, Furuya, Sato, Ishii, Kino, & Usami, 2002).

• Synthesis and Functionalization :

  • Burke et al. (2022) reported on the improved multigram synthesis of 3-bromonaphtho[2,3-b]thiophene, demonstrating advancements in the functionalization of naphthothiophene derivatives (Burke, Welsh, Robertson, & Speed, 2022).

• Organic Semiconductors and Photovoltaics :

  • Dutta et al. (2012) synthesized a naphtho[1,2-b:5,6-b′]dithiophene-containing molecule, demonstrating its potential in organic photovoltaics and semiconductors. This application is significant in the development of new materials for solar cells and other electronic devices (Dutta, Park, Lee, Kang, & Lee, 2012).

• Environmental and Geological Significance :

  • Rospondek et al. (2007) explored the presence of naphtho[ b ]thiophenes in marine sedimentary rocks, highlighting their role as markers in organic matter diagenesis. This research is valuable for understanding environmental and geological processes (Rospondek, Marynowski, & Góra, 2007).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may be harmful if swallowed. The safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.